Cas no 1780587-69-0 (3,3,3-Trifluoro-2-methylpropane-1-sulfonyl chloride)

• Product Name: 3,3,3-Trifluoro-2-methylpropane-1-sulfonyl chloride
• CAS No: 1780587-69-0
• MF: C₄H₆ClF₃O₂S
• MW: 210.602449893951
• CID: 6262556
• PubChem ID: 84723207
• Update Time: 2024-01-15

3,3,3-Trifluoro-2-methylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-6738671
• 3,3,3-trifluoro-2-methylpropane-1-sulfonyl chloride
• 1780587-69-0
• KDRKYWBGDPTJQN-UHFFFAOYSA-N
• SCHEMBL18631344
• 3,3,3-Trifluoro-2-methylpropane-1-sulfonyl chloride

• Inchi： 1S/C4H6ClF3O2S/c1-3(4(6,7)8)2-11(5,9)10/h3H,2H2,1H3
• InChI Key： KDRKYWBGDPTJQN-UHFFFAOYSA-N
• SMILES： ClS(CC(C)C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 209.9729128g/mol
• Monoisotopic Mass: 209.9729128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų